Cas no 38691-95-1 (Groenlandicine)

• Product Name: Groenlandicine
• CAS No: 38691-95-1
• Molecular Formula: C₁₉H₁₆NO₄
• Molecular Weight: 322.3346
• CID: 1081178

Groenlandicine Properties

Names and Identifiers

• groenlandicine
• Dehydrocheilanthifoline
• Benzo(a)-1,3-benzodioxolo(4,5-g)quinolizinium,11,12-dihydro-9-hydroxy-8-methoxy
• Tetradehydrocheilanthifoline
• Tetrahydricheilanthifolinium
• 9-Hydroxy-8-methoxy-11,12-dihydro-[1,3]dioxolo[4,5-h]isoquinolino[2,1-b]isoquinolin-13-ium

• InChIKey： PGIOBGCIEGZHJH-UHFFFAOYSA-O
• Inchi： 1S/C19H15NO4/c1-22-18-8-13-12(7-16(18)21)4-5-20-9-14-11(6-15(13)20)2-3-17-19(14)24-10-23-17/h2-3,6-9H,4-5,10H2,1H3/p+1
• SMILES： O1C([H])([H])OC2C([H])=C([H])C3=C([H])C4C5=C([H])C(=C(C([H])=C5C([H])([H])C([H])([H])[N+]=4C([H])=C3C1=2)O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 322.107933g/mol
• Surface Charge: 1
• XLogP3: 3.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 322.107933g/mol
• Monoisotopic Mass: 322.107933g/mol
• Topological Polar Surface Area: 51.8Ų
• Heavy Atom Count: 24
• Complexity: 474
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 322.3

Experimental Properties

• LogP: 1.44980
• PSA: 48.64000
• Color/Form: Powder